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Compound of Interest

Compound Name: Acid Red 35

Cat. No.: B1266041

For Researchers, Scientists, and Drug Development Professionals

The accurate visualization and quantification of collagen are critical in various research fields,
including fibrosis, tissue engineering, and oncology. The choice of staining method directly
impacts the reliability and interpretability of experimental results. This guide provides a
comprehensive comparison between the widely used Sirius Red and the lesser-known Acid
Red 35 for collagen analysis, supported by available data and established protocols.

Executive Summary

Our comprehensive review of scientific literature and technical data reveals that Sirius Red
(Direct Red 80), particularly when used in the Picro-Sirius Red method, is the gold standard for
specific and quantitative collagen staining. In contrast, Acid Red 35 is an acid dye primarily
used in the textile and ink industries, with no documented application or evidence of efficacy for
collagen analysis in biological tissues. Therefore, for all applications requiring the visualization
and quantification of collagen, Sirius Red is the recommended reagent.

Dye Characteristics and Primary Applications

A clear distinction between these two dyes can be made based on their chemical identity and
established uses.
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Feature Sirius Red F3B Acid Red 35
Common Name Sirius Red Acid Red 3B, Acid Red 6B
C.l. Name Direct Red 80 Acid Red 35
C.l. Number 35780[1] 18065[2]
CAS Number 2610-10-8[3][4] 6441-93-6[2]
Molecular Formula CasH26N10Nas021Se C19H15N3Na20sS:2
Molecular Weight 1373.07 g/mol 523.45 g/mol
Histological staining of Dyeing wool, silk, leather,

Primary Applications i o
collagen and amyloid paper; manufacturing inks

Performance in Collagen Analysis: A One-Sided
Comparison

The utility of a dye for collagen analysis hinges on its specificity and the ability to provide
quantitative data. In this regard, Sirius Red is exceptionally well-characterized, while Acid Red
35 has no presence in this application.

Sirius Red: The Standard for Specificity and
Quantification

Sirius Red, an anionic dye, exhibits a strong affinity for collagen fibers. Its elongated, planar
molecular structure aligns with the parallel polypeptide chains of collagen, significantly
enhancing its natural birefringence when viewed under polarized light. This property is the
cornerstone of its specificity and quantitative power.

Key Performance Characteristics of Picro-Sirius Red (PSR):

» High Specificity: The combination of Sirius Red with picric acid (Picro-Sirius Red) minimizes
non-specific background staining, resulting in a highly specific visualization of collagen
fibers.
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o Quantitative Analysis: Under polarized light, the birefringence of PSR-stained collagen allows
for the quantification of collagen content and the differentiation of collagen types based on
fiber thickness. Thicker, more mature Type | collagen fibers typically appear yellow to
orange, while thinner Type Il collagen fibers appear green.

» Versatility: PSR staining can be visualized using both bright-field and polarized light
microscopy, providing both qualitative and quantitative information.

o Photostability: PSR is generally more resistant to fading compared to other collagen staining
methods like Masson's Trichrome.

Acid Red 35: No Evidence for Collagen Staining

Extensive searches of scientific literature and technical databases have yielded no evidence of
Acid Red 35 being used for collagen staining in a biological context. Its chemical properties
and primary industrial applications are not indicative of an affinity for collagen. One study noted
its use as a caries-disclosing dye in dentistry, which is unrelated to collagen analysis.

Experimental Protocols

Due to the lack of application for Acid Red 35 in collagen analysis, only the protocol for Picro-
Sirius Red is provided.

Picro-Sirius Red Staining Protocol for Paraffin-
Embedded Sections

This protocol is a standard and widely accepted method for collagen visualization.

Reagents:

Picro-Sirius Red Solution: 0.1% (w/v) Sirius Red (Direct Red 80) in a saturated aqueous
solution of picric acid.

Weigert's Iron Hematoxylin: For nuclear counterstaining (optional).

Acidified Water: 0.5% (v/v) acetic acid in distilled water.

Ethanol: Graded series (e.g., 70%, 95%, 100%).
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o Xylene (or a xylene substitute).

e Resinous Mounting Medium.

Procedure:

o Deparaffinization and Rehydration:
o Immerse slides in two changes of xylene for 5 minutes each.
o Rehydrate through a graded series of ethanol (100%, 95%, 70%) for 3 minutes each.
o Rinse well in distilled water.

e Nuclear Counterstaining (Optional):
o Stain in Weigert's iron hematoxylin for 8 minutes.
o Wash in running tap water for 10 minutes.

e Picro-Sirius Red Staining:

o Stain in the Picro-Sirius Red solution for 1 hour. This extended time allows for the dye to
fully bind to collagen fibers.

e Washing:
o Wash in two changes of acidified water.

e Dehydration and Clearing:
o Dehydrate rapidly through three changes of 100% ethanol.
o Clear in two changes of xylene for 5 minutes each.

e Mounting:

o Mount with a resinous mounting medium.
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Expected Results:

» Bright-field Microscopy: Collagen fibers will appear red, with nuclei (if counterstained)
appearing black, and cytoplasm appearing pale yellow.

o Polarized Light Microscopy: Collagen fibers will exhibit birefringence, with thicker fibers
appearing yellow-orange and thinner fibers appearing green against a dark background.

Visualizing the Workflow and Comparison

The following diagrams illustrate the experimental workflow for Picro-Sirius Red staining and
the logical basis for choosing it over Acid Red 35.
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Picro-Sirius Red Staining Workflow
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Picro-Sirius Red Staining Workflow
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Dye Selection for Collagen Analysis
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Logical Comparison for Collagen Staining

Conclusion

For researchers, scientists, and drug development professionals requiring accurate and reliable
collagen analysis, Sirius Red (in the Picro-Sirius Red method) is the unequivocally superior
choice. Its high specificity, well-documented protocols, and amenability to quantitative analysis
make it an indispensable tool. Acid Red 35 has no established role in collagen staining, and its
use for this purpose is not supported by any available evidence. Therefore, for rigorous
scientific investigation of collagen, the use of Picro-Sirius Red is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Collagen Staining: Sirius Red
versus Acid Red 35]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266041#acid-red-35-versus-sirius-red-for-collagen-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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